Cas no 67940-01-6 (N-4-methoxy-3-(methylamino)phenylacetamide)

• Product name: N-4-methoxy-3-(methylamino)phenylacetamide
• CAS No: 67940-01-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD17291747
• CID: 967920
• PubChem ID: 106200

N-4-methoxy-3-(methylamino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(methylamino)phenyl]acetamide
• N-4-methoxy-3-(methylamino)phenylacetamide
• AKOS012392263
• N-(4-Methoxy-3-(methylamino)phenyl)acetamide
• EINECS 267-874-5
• UNII-6VCH4H4T5H
• DTXSID7070892
• NS00036308
• Acetamide, N-[4-methoxy-3-(methylamino)phenyl]-
• EN300-8564211
• 67940-01-6
• Acetamide, N-(4-methoxy-3-(methylamino)phenyl)-
• SCHEMBL6354556
• 6VCH4H4T5H
• KHWKGYUMZHRENM-UHFFFAOYSA-N

• MDL： MFCD17291747
• Inchi： InChI=1S/C10H14N2O2/c1-7(13)12-8-4-5-10(14-3)9(6-8)11-2/h4-6,11H,1-3H3,(H,12,13)
• InChI Key： KHWKGYUMZHRENM-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC(=C(C=C1)OC)NC

Computed Properties

• Exact Mass: 194.106
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 1.2

Experimental Properties

• Density: 1.17
• Boiling Point: 385.5°C at 760 mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-4-methoxy-3-(methylamino)phenylacetamide

Comprehensive Overview of N-4-methoxy-3-(methylamino)phenylacetamide (CAS No. 67940-01-6)

N-4-methoxy-3-(methylamino)phenylacetamide, with the CAS number 67940-01-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of phenylacetamide derivatives, which are known for their diverse applications in medicinal chemistry. The presence of both methoxy and methylamino functional groups in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for N-4-methoxy-3-(methylamino)phenylacetamide has increased due to its potential role in the development of central nervous system (CNS) therapeutics. Researchers are particularly interested in its pharmacokinetic profile and bioavailability, as these factors are critical for drug design. The compound's ability to interact with specific neurotransmitter receptors has also sparked discussions in academic circles, aligning with the growing public interest in mental health and neurological disorders. This connection to health and wellness trends has made it a frequently searched topic in scientific databases and AI-driven research tools.

The synthesis of CAS 67940-01-6 involves multi-step organic reactions, including acylation and amination processes, which are well-documented in peer-reviewed journals. Its molecular weight and solubility characteristics make it suitable for various in vitro and in vivo studies. Additionally, the compound's stability under physiological conditions has been a focal point for laboratories aiming to optimize its formulation for potential clinical use. These attributes align with the broader scientific community's focus on precision medicine and personalized therapeutics, topics that dominate modern biomedical research discussions.

From an industrial perspective, N-4-methoxy-3-(methylamino)phenylacetamide is often utilized as a building block in the synthesis of more complex molecules. Its scalable production and high purity standards have made it a preferred choice for contract research organizations (CROs) and pharmaceutical manufacturers. The compound's relevance to drug discovery pipelines is further highlighted by its inclusion in several patent applications, particularly those related to neuroprotective agents and cognitive enhancers. This ties into the public's growing curiosity about brain health and anti-aging solutions, which are frequently explored in health-focused online communities.

Environmental and safety considerations for 67940-01-6 are also critical, as regulatory agencies emphasize green chemistry principles. The compound's biodegradability and ecotoxicological profile have been evaluated to ensure compliance with global sustainability standards. This aspect resonates with the increasing consumer demand for eco-friendly and sustainable products, a trend that has permeated the chemical industry and life sciences sector. As such, suppliers of N-4-methoxy-3-(methylamino)phenylacetamide often highlight their adherence to REACH and GMP guidelines to appeal to environmentally conscious buyers.

In conclusion, N-4-methoxy-3-(methylamino)phenylacetamide (CAS 67940-01-6) represents a versatile and scientifically valuable compound with broad applications in pharmaceutical research and industrial chemistry. Its alignment with contemporary trends such as mental health innovation, sustainable science, and advanced drug development ensures its continued relevance in both academic and commercial spheres. For researchers and industry professionals, understanding its chemical properties, synthetic pathways, and potential applications is essential for leveraging its full potential in cutting-edge scientific endeavors.